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Compound of Interest

Compound Name: truliner

Cat. No.: B1166193

This technical guide provides an in-depth analysis of the leachable components from
"Truliner,” a brand of polymethyl methacrylate (PMMA) based denture relining material, when
exposed to an artificial saliva environment. The information is curated for researchers,
scientists, and drug development professionals, focusing on quantitative data, experimental
methodologies, and visual representations of key processes.

Introduction

"Truliner" is a widely used chairside and laboratory reline material for dentures. As with many
polymeric materials intended for oral use, there is a potential for the leaching of unreacted
monomers, additives, and other components into the saliva. Understanding the identity and
guantity of these leachable substances is crucial for assessing the biocompatibility and long-
term safety of the material. This guide summarizes the available scientific findings on the
leachable components of "Truliner" in a simulated oral environment.

The primary components that have been identified to leach from PMMA-based denture liners,
including "Truliner”, are residual monomers and plasticizers. Specifically, studies have focused
on the quantification of methyl methacrylate (MMA), the primary monomer in many acrylic
resins, and dibutyl phthalate (DBP), a common plasticizer used to enhance the flexibility of the
material.

Quantitative Analysis of Leachable Components
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Scientific studies have quantified the release of specific components from "New Truliner" into
artificial saliva. The following tables summarize the key leachable components identified in the
literature. It is important to note that the exact quantities can be influenced by factors such as
curing procedures and post-polymerization treatments. A study by Urban et al. investigated the
effect of a water-bath post-polymerization treatment on the leaching of residual compounds and
found that it significantly reduced the amount and duration of their release.

Table 1: Leachable Monomers from "New Truliner" in Artificial Saliva

Leachable ] ] o
Chemical Class Analytical Method Key Findings
Component
Leaching of residual
MMA has been
High-Performance quantified. Post-
Methyl Methacrylate Liquid polymerization water
Monomer
(MMA) Chromatography bath treatment has
(HPLC) been shown to

decrease the amount
of leached MMA.

Table 2: Leachable Additives from "New Truliner" in Artificial Saliva

Leachable . . -
Chemical Class Analytical Method Key Findings
Component
Leaching of the
plasticizer DBP has
High-Performance been quantified. Post-
Dibutyl Phthalate o Liquid polymerization water
Plasticizer
(DBP) Chromatography bath treatment has
(HPLC) been shown to

decrease the amount
of leached DBP.
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Note: While the referenced literature confirms the quantification of these leached components

from "New Truliner", the full numerical data from the original studies was not accessible. The

findings consistently indicate that post-polymerization treatments can significantly reduce the

leaching of these substances.

Experimental Protocols

The following sections detail the methodologies typically employed in the study of leachable

components from denture relining materials like "Truliner".

Sample Preparation

Specimen Fabrication: Disc-shaped specimens of "Truliner" are prepared according to the
manufacturer's instructions. The powder and liquid components are mixed in the
recommended ratio.

Curing: The mixture is placed in a mold of standardized dimensions (e.g., 10 mm in diameter
and 2 mm in thickness) and allowed to polymerize at room temperature.

Post-Polymerization Treatment (Optional): To investigate methods for reducing leachable
components, a subset of specimens may undergo a post-polymerization treatment, such as
immersion in a water bath at a specific temperature (e.g., 55°C) for a defined period (e.g., 10
minutes).

Finishing and Polishing: The cured specimens are finished and polished to create a smooth
surface, simulating the clinical finish of a relined denture.

Leaching Study in Artificial Saliva

Artificial Saliva Formulation: A standardized artificial saliva solution is prepared. A common
formulation includes a buffered solution of various salts to mimic the ionic composition and
pH of human saliva.

Immersion: Each "Truliner" specimen is immersed in a specific volume of artificial saliva in a
sealed container to prevent evaporation. The ratio of the specimen surface area to the
volume of the immersion solution is kept constant.
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 Incubation: The containers are incubated at 37°C to simulate the temperature of the oral
cavity.

o Time Points: The artificial saliva is collected for analysis at various time points (e.g., 1 hour,
24 hours, 7 days, etc.) to determine the rate and cumulative amount of leached components.
At each time point, the old solution is replaced with a fresh batch of artificial saliva.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

» Sample Preparation: The collected artificial saliva samples are filtered to remove any
particulate matter.

» Chromatographic System: A high-performance liquid chromatograph equipped with a
suitable detector (e.g., a UV-Vis detector) is used for the analysis.

e Chromatographic Column: A C18 column is typically used for the separation of MMA and
DBP.

o Mobile Phase: A mixture of solvents, such as acetonitrile and water, is used as the mobile
phase to carry the sample through the column.

e Quantification: Standard solutions of MMA and DBP of known concentrations are prepared
and run through the HPLC system to create a calibration curve. The concentration of the
leached components in the artificial saliva samples is then determined by comparing their
peak areas to the calibration curve.

Visualizations
Experimental Workflow

The following diagram illustrates the typical workflow for studying the leachable components
from "Truliner" in artificial saliva.
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Caption: Experimental workflow for analyzing leachable components.
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Signaling Pathway of Potential Biological Effects

The leachable components from PMMA-based materials, such as residual monomers and
plasticizers, have been studied for their potential biological effects, including cytotoxicity. The
following diagram illustrates a simplified logical relationship between the leached components
and a potential cellular response.
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Caption: Potential biological effect pathway of leached components.

« To cite this document: BenchChem. [Leachable Components from "Truliner” in Artificial
Saliva: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166193#leachable-components-from-truliner-in-
artificial-saliva]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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